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Compound of Interest

Compound Name:
7-Hydroxy-4-methyl-2(1H)-

quinolone

CAS No.: 20513-71-7

Cat. No.: B1236265

Get Quote

An In-depth Technical Guide on 7-Hydroxy-4-methyl-2(1H)-quinolone

This technical guide provides a comprehensive overview of the core chemical and physical

properties of 7-Hydroxy-4-methyl-2(1H)-quinolone. It is intended for researchers, scientists,

and professionals in the field of drug development and chemical analysis. This document

details the compound's structural and physicochemical characteristics, experimental protocols

for its synthesis and analysis, and its known applications.

Chemical and Physical Properties
7-Hydroxy-4-methyl-2(1H)-quinolone, a heterocyclic organic compound, is noted for its

fluorescent properties and its role as a metabolite in carcinogenicity studies[1]. The compound

exists in tautomeric equilibrium between its keto (quinolone) and enol (hydroxyquinoline)

forms[2][3][4][5].

Compound Identification
The following table summarizes the key identifiers for 7-Hydroxy-4-methyl-2(1H)-quinolone.
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Identifier Value Reference

IUPAC Name
7-hydroxy-4-methyl-1H-

quinolin-2-one
[6]

CAS Number 20513-71-7 [1]

Molecular Formula C₁₀H₉NO₂ [1][6]

Molecular Weight 175.18 g/mol [1][6]

InChI Key
MYEVEFULPUKTSZ-

UHFFFAOYSA-N
[1][7]

SMILES
CC1=CC(=O)NC2=C1C=CC(=

C2)O
[8]

PubChem CID 5374442 [6]

Physicochemical Data
Quantitative physical and chemical properties are crucial for experimental design and

application.

Property Value / Description Reference

Physical Form Solid, Crystalline Powder [1]

Melting Point ≥250 °C [1]

pKa 7.8 [1]

Solubility
Soluble in DMF, DMSO, and

alcohols.
[1]

Purity (Assay) ≥97.0% (HPLC) [1]

Spectroscopic and Analytical Data
Spectroscopic data is fundamental for the structural elucidation and confirmation of 7-Hydroxy-
4-methyl-2(1H)-quinolone.
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Spectroscopic Data Description Reference

Fluorescence

λex 321 nm; λem 357 nm (pH

5.0)λex 351 nm; λem 428 nm

(0.1 M Tris, pH 9.0)

[1]

¹³C NMR
Spectral data available.

Solvent: DMSO-d6.
[6][7]

Mass Spectrometry
GC-MS data available. Exact

Mass: 175.063329 g/mol .
[6][7]

Infrared (IR)

IR spectral data has been

used to confirm the

compound's structure.

[9]

X-ray Diffraction

The crystal structure has been

determined to be

orthorhombic.

[9]

Tautomerism and Synthesis Workflow
Keto-Enol Tautomerism
7-Hydroxy-4-methyl-2(1H)-quinolone exhibits keto-enol tautomerism, existing in equilibrium

between the quinolone (keto) form and the hydroxyquinoline (enol) form. This property is

significant as it can influence the molecule's chemical reactivity and biological interactions[3][4]

[10].

Caption: Keto-enol tautomerism of 7-Hydroxy-4-methyl-2(1H)-quinolone.

Synthesis Workflow
A logical workflow for the synthesis and subsequent purification of the compound.
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Reactants:
- 3-methoxyacetoacetanilide

- Conc. H₂SO₄

Reaction Conditions:
- Heat on steam bath (70-100°C)

- 1.5 hours

Quenching:
- Pour into ice-cold water

Filtration & Drying:
- Filter the separated solid

- Dry the product

Purification:
- Recrystallize from ethanol

Final Product:
7-Hydroxy-4-methyl-2(1H)-quinolone

Click to download full resolution via product page

Caption: General workflow for the synthesis and purification of the target compound.

Experimental Protocols
Synthesis of 7-Hydroxy-4-methyl-2(1H)-quinolone
This protocol is based on the cyclization of an acetoacetanilide derivative[9].

Materials:

3-methoxyacetoacetanilide

Concentrated Sulfuric Acid (H₂SO₄)

Ice-cold water

Ethanol

Procedure:
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Heat 3-methoxyacetoacetanilide with concentrated H₂SO₄ on a steam bath. The temperature

is initially maintained at 70-80°C for 30 minutes.

Increase the temperature to 100°C and heat for an additional hour[9].

After heating, cool the reaction mixture.

Pour the cooled mixture into a beaker containing approximately 500 mL of ice-cold water

while stirring constantly[9].

A solid precipitate of 7-hydroxy-4-methylquinolin-2(1H)-one will form.

Filter the separated solid and wash it with water.

Dry the crude product.

Recrystallize the dried solid from ethanol to obtain the purified product[9].

Characterization Protocols
A standard workflow for confirming the identity and purity of the synthesized compound.

Sample Preparation

Analytical Techniques

Data Output

Synthesized Compound

HPLC NMR Spectroscopy IR Spectroscopy Mass Spectrometry

Purity ≥97.0% Structural Confirmation
(¹H & ¹³C Spectra) Functional Group ID Molecular Weight

Confirmation

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1236265?utm_src=pdf-custom-synthesis#bc-rfq
https://www.sigmaaldrich.com/HK/zh/product/sigma/55627
https://www.sigmaaldrich.com/HK/zh/product/sigma/55627
https://www.beilstein-journals.org/bjoc/articles/21/105
https://www.beilstein-journals.org/bjoc/articles/21/105
https://pubs.acs.org/doi/abs/10.1021/acs.joc.5b02169
https://www.researchgate.net/figure/Tautomeric-forms-of-4-hydroxy-quinoline_fig1_266556660
https://en.wikipedia.org/wiki/4-Quinolone
https://pubchem.ncbi.nlm.nih.gov/compound/2_1H_-Quinolone_-7-hydroxy-4-methyl
https://pubchem.ncbi.nlm.nih.gov/compound/2_1H_-Quinolone_-7-hydroxy-4-methyl
https://dev.spectrabase.com/spectrum/BHHHw2usofu
https://pubchemlite.lcsb.uni.lu/e/compound/5374442
https://www.researchgate.net/profile/Dhongade-Sr/publication/268079109_Synthesis_X-ray_diffraction_study_and_biological_activity_of_7-hydroxy_-4-methyl-_1H-quinolin-2-one/links/5461a5dc0cf2c1a63bff96c0/Synthesis-X-ray-diffraction-study-and-biological-activity-of-7-hydroxy-4-methyl-1H-quinolin-2-one.pdf
https://pubmed.ncbi.nlm.nih.gov/26551438/
https://pubmed.ncbi.nlm.nih.gov/26551438/
https://www.benchchem.com/product/b1236265/docs#7-hydroxy-4-methyl-2-1h-quinolone-basic-properties
https://www.benchchem.com/product/b1236265/docs#7-hydroxy-4-methyl-2-1h-quinolone-basic-properties
https://www.benchchem.com/product/b1236265/docs#7-hydroxy-4-methyl-2-1h-quinolone-basic-properties
https://www.benchchem.com/product/b1236265/docs#7-hydroxy-4-methyl-2-1h-quinolone-basic-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236265?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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